Cas no 143770-38-1 (3-Chloro-N-(phenanthren-4-YL)-1-benzothiophene-2-carboxamide)

3-Chloro-N-(phenanthren-4-YL)-1-benzothiophene-2-carboxamide structure
143770-38-1 structure
Product Name:3-Chloro-N-(phenanthren-4-YL)-1-benzothiophene-2-carboxamide
CAS No:143770-38-1
MF:C23H14ClNOS
MW:387.881363391876
CID:2776668
PubChem ID:15149722
Update Time:2025-04-21

3-Chloro-N-(phenanthren-4-YL)-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • DTXSID70569098
    • 143770-38-1
    • 3-CHLORO-N-(PHENANTHREN-4-YL)-1-BENZOTHIOPHENE-2-CARBOXAMIDE
    • 3-Chloro-N-(phenanthren-4-YL)-1-benzothiophene-2-carboxamide
    • Inchi: 1S/C23H14ClNOS/c24-21-17-9-3-4-11-19(17)27-22(21)23(26)25-18-10-5-7-15-13-12-14-6-1-2-8-16(14)20(15)18/h1-13H,(H,25,26)
    • InChI Key: DVXRQFIAVPYYFP-UHFFFAOYSA-N
    • SMILES: ClC1C2C=CC=CC=2SC=1C(NC1=CC=CC2=CC=C3C=CC=CC3=C21)=O

Computed Properties

  • Exact Mass: 387.0484629Da
  • Monoisotopic Mass: 387.0484629Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 2
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 57.3Ų
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